Semi-solid electrodes based on injectable hydrogel electrolytes for shape-conformable batteries†
Energy Advances Pub Date: 2023-09-15 DOI: 10.1039/D3YA00333G
Abstract
The development of new battery concepts, chemistries and fabrication processes is driven by the bloom of emerging applications in a variety of fields ranging from the Internet of Things to Smart Healthcare. Shape factor-free and shape-conformable power sources are highly desired for integration with complex-shape electronic devices. Herein, a new fabrication process for shape-conformable batteries is explored. Battery cells having targeted shapes are fabricated and assisted by 3D printing. Then, flowable semi-solid electrodes are used to fill in the prefabricated parts of the battery cell. The use of injectable hydrogel electrolytes enables semi-solid electrodes to possess special rheological properties as they are flowable during the fabrication process, while gelation of the electrolytes ensures their immobility during battery operation. Herein, poly(vinyl alcohol):gallic acid gels are investigated for aqueous Zn–LiFePO4 batteries. After evaluation of the effect of electrode formulation on the rheological properties as well as the ionic and electronic properties, simple-shape and UBU-shape batteries were fabricated using the best formulation. The prototype achieved areal capacities above 3 mA h cm−2, utilization rate between 150 and 180 mA h g−1 (LFP), and capacity fading of 0.2% h−1. While the prototype demonstrated the feasibility of the proposed fabrication process, improvements are still required. Shrinking of gel electrolytes and parasitic electrochemical reactions associated with the battery chemistry and the operation conditions are identified as the main challenges to be addressed for improving the performance.
Recommended Literature
- [1] Discovery of a novel small molecular peptide that disrupts helix 34 of bacterial ribosomal RNA†
- [2] Use of X-ray fluorescence spectrometry for the direct multi-element analysis of coal powders
- [3] Controllable TiO2 coating on the nickel-rich layered cathode through TiCl4 hydrolysis via fluidized bed chemical vapor deposition
- [4] Relaxation dynamics of deeply supercooled confined water in l,l-diphenylalanine micro/nanotubes†
- [5] Site selectivity for protein tyrosine nitration: insights from features of structure and topological network†
- [6] Synthesis, modular composition, and electrochemical properties of lamellar iron sulfides†
- [7] Targeted photothermal therapy of mice and rabbits realized by macrophage-loaded tungsten carbide†
- [8] Aggregation of catalytically active Ru nanoparticles to inactive bulk, monitored in situ during an allylic isomerization reaction. Influence of solvent, surfactant and stirring†
- [9] A facile route for constructing Cu–N–C peroxidase mimics†
- [10] Immobilization of Ni(ii) complex on the surface of mesoporous modified-KIT-6 as a new, reusable and highly efficient nanocatalyst for the synthesis of tetrazole and pyranopyrazole derivatives†
